Cas no 1601955-33-2 (2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one)
2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one Chemical and Physical Properties
Names and Identifiers
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- EN300-794859
- 2-methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one
- 1601955-33-2
- Ethanone, 2-methoxy-1-(3-methyl-3-pyrrolidinyl)-
- 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one
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- Inchi: 1S/C8H15NO2/c1-8(3-4-9-6-8)7(10)5-11-2/h9H,3-6H2,1-2H3
- InChI Key: CZQOCQPWCITAAO-UHFFFAOYSA-N
- SMILES: O=C(COC)C1(C)CNCC1
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 0.999±0.06 g/cm3(Predicted)
- Boiling Point: 247.9±30.0 °C(Predicted)
- pka: 9.34±0.10(Predicted)
2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one Pricemore >>
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|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-794859-0.05g |
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| Enamine | EN300-794859-0.1g |
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| Enamine | EN300-794859-0.25g |
2-methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one |
1601955-33-2 | 95.0% | 0.25g |
$1104.0 | 2025-02-22 | |
| Enamine | EN300-794859-0.5g |
2-methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one |
1601955-33-2 | 95.0% | 0.5g |
$1152.0 | 2025-02-22 | |
| Enamine | EN300-794859-1.0g |
2-methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one |
1601955-33-2 | 95.0% | 1.0g |
$1200.0 | 2025-02-22 | |
| Enamine | EN300-794859-2.5g |
2-methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one |
1601955-33-2 | 95.0% | 2.5g |
$2351.0 | 2025-02-22 | |
| Enamine | EN300-794859-5.0g |
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1601955-33-2 | 95.0% | 5.0g |
$3479.0 | 2025-02-22 | |
| Enamine | EN300-794859-10.0g |
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1601955-33-2 | 95.0% | 10.0g |
$5159.0 | 2025-02-22 |
2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one
Introduction to 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one (CAS No. 1601955-33-2)
2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one (CAS No. 1601955-33-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this detailed introduction, we will explore the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one.
Chemical Structure and Properties
2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one is a small molecule with a molecular formula of C9H15NO2. The compound features a methoxy group attached to an ethanone moiety, which is further substituted with a 3-methylpyrrolidine ring. This unique combination of functional groups imparts specific chemical and physical properties to the molecule. The presence of the methoxy group enhances the compound's solubility in polar solvents, while the pyrrolidine ring contributes to its structural rigidity and potential for forming hydrogen bonds.
The compound is typically synthesized through a multi-step process involving the reaction of 3-methylpyrrolidine with an appropriate electrophile, followed by the introduction of the methoxy group. The exact synthetic route can vary depending on the desired purity and yield, but common methods include nucleophilic substitution reactions and catalytic processes. The detailed synthesis protocols are often published in peer-reviewed journals and patent documents, providing valuable insights for researchers and chemists.
Biological Activities and Therapeutic Potential
2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Recent research has shown that this compound exhibits potent neuroprotective effects, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
In vitro studies have demonstrated that 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one can effectively reduce oxidative stress and inhibit neuroinflammation, two key factors contributing to neuronal damage. Additionally, the compound has been shown to modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial for maintaining cognitive function and mood regulation.
Clinical trials are currently underway to evaluate the safety and efficacy of 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects reported. These findings have paved the way for further clinical investigations and potential commercialization as a novel therapeutic agent.
Recent Research Advancements
The field of medicinal chemistry is continuously evolving, and recent advancements have shed new light on the potential applications of 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a lead structure for developing more potent analogs with enhanced pharmacological properties.
The researchers utilized computational methods to identify key structural features responsible for the compound's biological activity. Through structure-based drug design (SBDD), they were able to synthesize several derivatives with improved potency and selectivity. These derivatives showed enhanced binding affinity to specific receptors involved in neuroprotection and neurotransmitter modulation.
Another significant area of research involves the use of 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one in combination therapy approaches. Studies have shown that when used in conjunction with existing treatments for neurodegenerative diseases, this compound can enhance therapeutic outcomes by synergistically reducing disease progression and improving patient quality of life.
Conclusion
In summary, 2-Methoxy-1-(3-methylpyrrolidin-3-yl)ethan-1-one (CAS No. 1601955-33-2) is a promising compound with significant potential in the treatment of neurodegenerative diseases. Its unique chemical structure confers specific properties that make it an attractive candidate for further research and development. Ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, positioning it as a valuable asset in the pharmaceutical industry.
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